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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396 Get Quote

The proper disposal of Lanthanum-Nickel (2/7), an intermetallic compound, is critical for

ensuring laboratory safety and environmental protection. Disposal procedures should be

handled with care, considering the chemical properties of its constituent elements, lanthanum

and nickel. As a pyrophoric material, lanthanum-nickel alloy requires specific handling to

prevent spontaneous ignition upon contact with air. Furthermore, nickel is a known carcinogen

and skin sensitizer, necessitating measures to prevent personnel exposure.

Hazard Identification and Safety Data
Before handling and disposal, it is essential to understand the hazards associated with

lanthanum-nickel alloys. The following table summarizes key quantitative data and hazard

information for the components.
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Component CAS Number

Hazard

Statements (H-

phrases)

Precautionary

Statements (P-

phrases)

Exposure Limits

(OSHA PEL)

Lanthanum 7439-91-0

H261: In contact

with water

releases

flammable gas.

H315: Causes

skin irritation.

H319: Causes

serious eye

irritation.

P231+P232:

Handle under

inert gas. Protect

from moisture.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Not established

Nickel 7440-02-0

H317: May

cause an allergic

skin reaction.

H351: Suspected

of causing

cancer. H372:

Causes damage

to organs

through

prolonged or

repeated

exposure.

P201: Obtain

special

instructions

before use.

P260: Do not

breathe

dust/fume/gas/mi

st/vapors/spray.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

1 mg/m³ TWA
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Disposal Protocol
A standardized experimental protocol for the disposal of lanthanum-nickel alloys involves

careful passivation to mitigate their pyrophoric nature before final disposal as hazardous waste.

Objective: To safely passivate and prepare lanthanum-nickel (2/7) for disposal.

Materials:

Lanthanum-Nickel (2/7) waste

Inert gas (Argon or Nitrogen)

Schlenk line or glovebox

Dry, deoxygenated heptane or other inert, non-reactive solvent

2-Propanol (Isopropanol)

Deionized water

Appropriate hazardous waste container

Personal Protective Equipment (PPE): Flame-retardant lab coat, safety glasses, face shield,

heavy-duty chemical-resistant gloves.

Procedure:

Inert Atmosphere: All handling of the lanthanum-nickel alloy must be performed under an

inert atmosphere (argon or nitrogen) in a glovebox or using a Schlenk line to prevent ignition.

Initial Quenching: Slowly add small portions of the lanthanum-nickel waste to a flask

containing dry, deoxygenated heptane. This will help to dissipate heat and provides a

controlled environment.

Passivation: While maintaining an inert atmosphere and stirring the suspension, slowly add

2-propanol dropwise to the mixture. The alcohol will react with the alloy to passivate the

surface. Monitor for any temperature increase or gas evolution.
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Hydrolysis: After the reaction with 2-propanol has subsided, slowly and carefully add

deionized water dropwise to complete the passivation process. This step should be

performed with extreme caution as flammable hydrogen gas will be evolved. Ensure

adequate ventilation and the absence of ignition sources.

Separation and Drying: Once the reaction is complete and the evolution of gas has ceased,

allow the solid material to settle. Decant the solvent. The remaining solid should be dried

under a stream of inert gas.

Waste Collection: The passivated solid waste should be collected in a clearly labeled,

sealed, and appropriate hazardous waste container.

Final Disposal: The container of passivated lanthanum-nickel waste must be disposed of

through the institution's hazardous waste management program. The waste should be

declared as containing lanthanum and nickel.

Disposal Workflow
The logical workflow for the disposal of lanthanum-nickel (2/7) is outlined in the diagram below.

This process ensures that all safety precautions and regulatory requirements are met.
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Disposal Workflow for Lanthanum-Nickel (2/7)

Start: La2Ni7 Waste

Assess Hazards
(Pyrophoric, Carcinogenic)

Don Appropriate PPE

Handle in Inert Atmosphere
(Glovebox/Schlenk Line)

Passivate Alloy
(e.g., with 2-Propanol & Water)

Collect Passivated Waste
in Labeled Container

Reaction Complete

Dispose via Hazardous
Waste Program

End

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of La2Ni7.
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To cite this document: BenchChem. [Proper Disposal of Lanthanum-Nickel (La2Ni7) Alloys].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484396#lanthanum-nickel-2-7-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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